Cas no 2137725-76-7 (3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-)

• Product Name: 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-
• CAS No: 2137725-76-7
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5257877
• PubChem ID: 165848581
• Update Time: 2025-10-31

3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-
• 2137725-76-7
• 3-[1-(propan-2-yl)-1H-imidazol-5-yl]thiolan-3-amine
• EN300-381476

• Inchi： 1S/C10H17N3S/c1-8(2)13-7-12-5-9(13)10(11)3-4-14-6-10/h5,7-8H,3-4,6,11H2,1-2H3
• InChI Key： RWIDSUWAPJNDON-UHFFFAOYSA-N
• SMILES： C1SCCC1(C1N(C(C)C)C=NC=1)N

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 393.9±42.0 °C(Predicted)
• pka: 7.89±0.20(Predicted)

Additional information on 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-

Recent Advances in the Study of 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS: 2137725-76-7)

The compound 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS: 2137725-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and imidazole hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting inflammatory responses, making it a candidate for treating chronic inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's interaction with key inflammatory markers, demonstrating its high selectivity and potency.

Another significant area of research involves the compound's potential application in oncology. A recent preclinical study (Nature Chemical Biology, 2024) explored its ability to inhibit tumor growth by disrupting cellular signaling pathways critical for cancer cell proliferation. The findings suggest that 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]- could serve as a scaffold for developing novel anticancer agents, particularly for resistant forms of cancer.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A study in Organic Letters (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is crucial for facilitating further pharmacological and clinical studies.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into viable therapeutics.

In conclusion, 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]- (CAS: 2137725-76-7) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis and mechanistic understanding underscore its potential for addressing unmet medical needs. Continued research and development efforts are essential to fully realize its therapeutic benefits.